Cas no 1806717-63-4 (3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1806717-63-4
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• CID: 4830782
• Update Time: 2025-07-19

3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H6F3NO4/c1-3-4(7(14)15)2-5(13)6(12-3)16-8(9,10)11/h2,13H,1H3,(H,14,15)
• InChI Key： XGRMCXQWBZYJIP-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C(=O)O)C(C)=N1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 1.9
• Topological Polar Surface Area: 79.6

Additional information on 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid

Introduction to 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806717-63-4)

3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1806717-63-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological properties. The presence of multiple functional groups, including a hydroxyl group, a methyl group, and a trifluoromethoxy group, as well as a carboxylic acid moiety, contributes to the unique chemical and biological characteristics of this molecule.

The 3-hydroxy group at the 3-position of the pyridine ring introduces a potential site for hydrogen bonding and interaction with biological targets, while the 6-methyl group enhances the steric and electronic properties of the molecule. The 2-(trifluoromethoxy) substituent is particularly noteworthy, as trifluoromethoxy groups are frequently employed in drug design due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The 5-carboxylic acid functionality provides an acidic character, allowing for further derivatization and conjugation with other biomolecules.

In recent years, there has been growing interest in pyridine derivatives as scaffolds for the development of novel therapeutic agents. The structural features of 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid make it a promising candidate for further investigation in various therapeutic areas. For instance, its molecular framework resembles several known bioactive compounds that target enzymes and receptors involved in metabolic disorders, inflammatory responses, and cancer pathways.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules with enhanced pharmacological activity. The carboxylic acid group can be readily modified through esterification or amidation to introduce specific biological functionalities. Additionally, the hydroxyl and trifluoromethoxy groups provide opportunities for further derivatization via etherification or sulfation reactions, which can alter the physicochemical properties of the molecule and influence its bioavailability and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. Molecular docking studies suggest that 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid may interact with enzymes such as kinases and phosphodiesterases, which are key players in signal transduction pathways. Furthermore, its ability to modulate protein-protein interactions has also been explored, indicating its potential as an allosteric modulator.

The synthesis of this compound has been optimized to ensure high yield and purity, making it accessible for further biochemical and pharmacological investigations. Modern synthetic methodologies have allowed for the efficient construction of its core pyridine scaffold while introducing the desired functional groups in a controlled manner. This has been achieved through multi-step organic transformations involving condensation reactions, nucleophilic substitutions, and metal-catalyzed cross-coupling reactions.

In terms of biological activity, preliminary studies have shown that derivatives of 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid exhibit promising effects on cellular proliferation and differentiation. These findings are particularly relevant in the context of cancer research, where modulation of such pathways is crucial for developing effective anti-tumor therapies. Additionally, its potential role in modulating inflammatory responses has been investigated, suggesting its utility in treating chronic inflammatory diseases.

The impact of fluorine atoms on drug design cannot be overstated. The presence of a trifluoromethoxy group in 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid enhances its lipophilicity while simultaneously reducing metabolic degradation by enzymes such as cytochrome P450 oxidases. This property is particularly advantageous for designing drugs with improved bioavailability and prolonged half-life.

Future research directions may focus on exploring novel derivatives of this compound through structure-activity relationship (SAR) studies. By systematically modifying individual functional groups and assessing changes in biological activity, researchers can identify optimal structural motifs for therapeutic applications. Additionally, combination therapy approaches involving this compound alongside other bioactive molecules may yield synergistic effects that enhance treatment outcomes.

The development of new synthetic routes to 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid is also an area of active investigation. Green chemistry principles are being increasingly applied to minimize waste and improve sustainability in synthetic processes. These efforts not only enhance efficiency but also ensure compliance with environmental regulations while maintaining high standards of product quality.

In conclusion,3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806717-63-4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at addressing various diseases ranging from cancer to inflammatory disorders. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play an important role in shaping future therapeutic strategies.